Cas no 30742-05-3 (4-Oxo-4-4-(pentyloxy)phenylbutanoic Acid)

• Product Name: 4-Oxo-4-4-(pentyloxy)phenylbutanoic Acid
• CAS No: 30742-05-3
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 313525
• PubChem ID: 1797820
• Update Time: 2025-04-19

4-Oxo-4-4-(pentyloxy)phenylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, g-oxo-4-(pentyloxy)-
• 4-Oxo-4-(4-pentyloxyphenyl)butyric acid
• 4-OXO-4-(4-PENTYLOXY-PHENYL)-BUTYRIC ACID
• 4-oxo-4-[4-(pentyloxy)phenyl]butanoic acid
• AC1LXAGJ
• AC1Q2WNT
• AC1Q2WNU
• CTK4G5801
• SureCN7821239
• 4-Oxo-4-(4-(pentyloxy)phenyl)butanoicacid
• HMS1782F08
• 30742-05-3
• AKOS001072794
• EN300-04539
• AB01317022-02
• SCHEMBL7821239
• NCGC00320154-01
• DTXSID50365176
• CS-0219634
• Benzenebutanoic acid, gamma-oxo-4-(pentyloxy)-
• 4-Oxo-4-(4-(pentyloxy)phenyl)butanoic acid
• MFCD00100658
• Z56886470
• 4-oxo-4-(4-pentoxyphenyl)butanoic Acid
• 3-AMINO-3-(4-DIMETHYLAMINO-PHENYL)-PROPIONICACID
• G32332
• 4-Oxo-4-4-(pentyloxy)phenylbutanoic Acid

• MDL： MFCD00100658
• Inchi： 1S/C15H20O4/c1-2-3-4-11-19-13-7-5-12(6-8-13)14(16)9-10-15(17)18/h5-8H,2-4,9-11H2,1H3,(H,17,18)
• InChI Key： ITNXYZGVXLVWDS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CCC(=O)O)=O)CCCCC

Computed Properties

• Exact Mass: 264.1362
• Monoisotopic Mass: 263.128334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 454.0±25.0 °C at 760 mmHg
• Flash Point: 167.3±16.7 °C
• PSA: 63.6
• LogP: 3.30310
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Oxo-4-4-(pentyloxy)phenylbutanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones